2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(3-methoxyphenoxy)-N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C25H23N7O4/c1-15-6-4-7-17(10-15)31-23-20(13-26-31)24(34)29-25(28-23)32-21(11-16(2)30-32)27-22(33)14-36-19-9-5-8-18(12-19)35-3/h4-13H,14H2,1-3H3,(H,27,33)(H,28,29,34)
• InChI Key: ZCOKPJKRRPTDFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=CC(=C5)OC
• Molecular Formula: C25H23N7O4
• Molecular Weight: 485.5 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the mechanism of the reaction.

Molecular Structure Analysis

This would involve the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes, the conditions under which these reactions occur, and the products of these reactions.

Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Plant Metabolism and Defense Mechanisms

Interestingly, MPNP shares structural similarities with natural products found in plants. Investigating its role in plant metabolism and defense pathways could reveal novel insights. For instance, understanding its impact on lipid biosynthesis or herbivore deterrence mechanisms would be valuable.

Patil, P. G., Melavanki, R., Radder, S. B., Kusanur, R., Hiremath, C. S., Patil, N. R., & Hiremath, S. M. (2021). Synthesis, Structural Characterizations, and Quantum Chemical Investigations on 1-(3-Methoxy-phenyl)-3-naphthalen-1-yl-propenone. ACS Omega, 6, 25982–25995. Read Online

[2][2]: Additional information on the synthesis of related compounds: ChemBK%E4%B8%99%E9%85%B8)

Plant-metabolite interactions: ScienceNet

Mechanism of Action

If the compound is a drug, this would involve studying how the compound interacts with biological systems to produce its effects.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and environmental impact.

Future Directions

This would involve discussing potential future research directions, such as new synthetic routes, potential applications, and areas where further study is needed.